Cas no 125997-20-8 (Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters)
125997-20-8 structure
Product Name:Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
CAS No:125997-20-8
MF:C9H18Br2ClO4P
MW:416.471581935883
CID:202808
PubChem ID:14150257
Update Time:2025-04-19
Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
- (3-bromo-2,2-dimethylpropyl) 2-bromoethyl 2-chloroethyl phosphate
- 2-BROMOETHYL 3-BROMONEOPENTYL 2-CHLOROETHYL PHOSPHATE
- 3-bromo-2,2-dimethylpropyl 2-bromoethyl 2-chloroethyl phosphate
- Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
- 125997-20-8
- NS00007025
- SCHEMBL6283717
- 98923-48-9
- 2-bromo-1,1-dimethylethyl 2-bromoethyl 2-chloroethyl phosphate
- Phosphoric acid, 3-bromo-2,2-dimethylpropyl 2-bromoethyl 2-chloroethyl ester
- 7LA77E3HDR
- (4-Bromo-2-chlorobutyl) (3-bromo-2,2-dimethylpropyl) phosphate
- UNII-7LA77E3HDR
-
- Inchi： 1S/C9H18Br2ClO4P/c1-9(2,7-11)8-16-17(13,14-5-3-10)15-6-4-12/h3-8H2,1-2H3
- InChI Key： GZSKSYDWLZIPOX-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)COP(=O)(OCCCl)OCCBr
Computed Properties
- Exact Mass: 413.89984
- Monoisotopic Mass: 413.89980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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